2-{4-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-1-piperazinyl}pyrimidine

• IUPAC Name: (3-ethyl-5-methyl-1,2-oxazol-4-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H19N5O2/c1-3-12-13(11(2)22-18-12)14(21)19-7-9-20(10-8-19)15-16-5-4-6-17-15/h4-6H,3,7-10H2,1-2H3
• InChI Key: VCJDRZULCLNRTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)N2CCN(CC2)C3=NC=CC=N3)C
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-{4-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-1-piperazinyl}pyrimidine involves nucleophilic substitution reactions, showcasing a method to generate compounds with potential antiproliferative activities against human cancer cell lines (Mallesha et al., 2012). These synthetic routes are crucial for producing compounds with desired biological activities and can be adapted for the synthesis of 2-{4-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-1-piperazinyl}pyrimidine.

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-{4-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-1-piperazinyl}pyrimidine has been elucidated through X-ray analysis, revealing planar moieties and specific conformational features essential for their biological activity (Özbey et al., 1998). Understanding these structural aspects is fundamental for the design of compounds with optimized properties.

Chemical Reactions and Properties

The reactivity of this compound and its derivatives involves interactions with various chemical reagents, leading to the formation of new compounds with diverse biological activities. For example, the synthesis of pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines from reactions involving similar core structures has been documented, highlighting the versatility and reactivity of these compounds (Abdelriheem et al., 2017).